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Compound of Interest

Compound Name: Pentadecanamide
CAS No.: 3843-51-4
Cat. No.: B3133246

Get Quote

Part 1: Executive Safety Summary

Compound Identity: Pentadecanamide CAS: 1067-53-4 Formula: C1sH31NO Chemical Class:
Primary Fatty Acid Amide[1][2][3][4]

CRITICAL DISTINCTION: Do not confuse Pentadecanamide (Amide) with Pentadecanoic Acid
(CAS 1002-84-2).[1][2][3][4] While structurally related, their solubility profiles and melting points
differ.[1][3] This guide specifically addresses the Amide form.[1][3][4]

Immediate Hazard Profile:

* Physical State: White crystalline powder or waxy solid.[1][3][4]
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e Primary Risks: Inhalation of fine particulates (STOT SE 3), Mechanical Eye Irritation
(Category 2B), and potential Skin Irritation (Category 2).[1][2][3]

 Solubility: Insoluble in water; soluble in warm Ethanol, DMSO, and Chloroform.[1][3]
e Emergency Action:
o Inhalation:[1][2][3][5][6][7] Move to fresh air immediately.[1][3][4]

o Skin Contact: Wash with soap and water; do not use solvents to clean skin (increases
absorption).[1][2][3][4]

o Eye Contact: Flush with water for 15 minutes.[1][3][4]

Part 2: Hazard Assessment & PPE Selection Strategy
1. The Hazard Logic (Why we choose this PPE)

Pentadecanamide is a lipophilic surfactant-like molecule.[1][2][3][4] Its primary danger lies not
in acute systemic toxicity, but in its physical form (dust) and its interaction with biological

membranes.[1][3]

o Respiratory Risk: As a lightweight fatty powder, it easily aerosolizes during weighing.[1][3]
Inhalation can coat alveolar structures, leading to lipid pneumonia-like symptoms or chronic
irritation.[1][3][4] Standard surgical masks are insufficient.[1][3][4]

o Dermal Risk: While low in acute dermal toxicity, fatty amides can act as penetration
enhancers for other chemicals.[1][3] If you are dissolving this in DMSO or Chloroform, the
solvent becomes the primary dermal threat, carrying the amide through the skin barrier.[1]

2. PPE Selection Matrix

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://www.chemeo.com/cid/38-661-6/Pentadecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://www.chemeo.com/cid/38-661-6/Pentadecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://www.chemicalbull.com/images/product/MSDS-1759181861.pdf
https://www.agilent.com/cs/library/msds/FLPK-003D_NAEnglish.pdf
https://www.tcichemicals.com/BE/en/sds/P0036_EU_6N.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://commonchemistry.cas.org/detail?cas_rn=1002-84-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://www.chemeo.com/cid/38-661-6/Pentadecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://commonchemistry.cas.org/detail?cas_rn=1002-84-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://commonchemistry.cas.org/detail?cas_rn=1002-84-2
https://www.benchchem.com/product/b3133246/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-pentadecanamide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://www.chemeo.com/cid/38-661-6/Pentadecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://commonchemistry.cas.org/detail?cas_rn=1002-84-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://commonchemistry.cas.org/detail?cas_rn=1002-84-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://commonchemistry.cas.org/detail?cas_rn=1002-84-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanoic-Acid
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1002842&Mask=4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3133246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Zone

Recommended Equipment

Technical Justification

Respiratory

N95 (Minimum) or P100

Respirator

Required for all open-bench
weighing to block <0.3 micron
particulates.[1][2][3][4] Use a
Fume Hood if dissolving in

organic solvents.[1][3][4]

Dermal (Hands)

Nitrile Gloves (4 mil minimum)

Excellent resistance to the
solid powder.[1][2][3][4] Note: If
using Chloroform, switch to
PVA or Viton gloves.[1][3][4] If
using DMSO, standard Nitrile
is acceptable for splash
protection.[1][3][4]

Preferred over safety glasses

to prevent migrating dust from

Ocular Chemical Safety Goggles ] ]
entering the eye from the sides
or top.[1][3][4]

Standard protection.[1][2][3][4]
Ensure cuffs are tucked into
Body Lab Coat (Cotton/Poly blend)

gloves to prevent wrist
exposure.[1][3][4]

Part 3: Operational Protocols

Workflow 1: Safe Weighing & Solubilization

Objective: Prepare a stock solution without generating inhalable dust or contaminating the

workspace.

e Preparation:

o

o

o

Don PPE in the correct order (See Diagram 1).[1][2][3][4]

Turn on the chemical fume hood or biosafety cabinet.[1][3][4]

Pre-label your destination vial (e.g., "Pentadecanamide 10mM in DMSQ").[1][3][4]
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e Weighing (The Critical Step):

o Static Control: Fatty amides are static-prone.[1][3][4] Use an anti-static gun or wipe on the
spatula if the powder "jumps."[1][3][4]

o Transfer: Weigh directly into the final vial if possible to avoid double-handling.

o Containment: Cap the vial immediately after adding the solid.
 Solubilization:

o Add solvent (DMSO or Ethanol) via syringe or pipette.[1][2][3][4]

o Note on Heating: Pentadecanamide has a melting point higher than its acid counterpart
(approx. 100-105°C).[1][2][3][4] You may need to warm the DMSO solution to 40-50°C to
achieve full solubility.[1][3][4]

o Vortex:[1][2][3] Vortex with the cap tightly sealed.[1][3][4] Do not sonicate in an open
vessel.[1][3][4]

e Disposal:
o Solid Waste: Contaminated weigh boats go into "Hazardous Solid Waste."[1][3][4]

o Liquid Waste: Solvent-dependent (e.g., "Non-Halogenated Organic" for DMSO/Ethanol).[1]
[21[3][4]

Part 4: Visualizations
Diagram 1: PPE Decision & Donning Logic
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Start: Handling Pentadecanamide

Determine Physical State

Solid / Powder Form In Solution (DMSO/EtOH)

:

Respiratory: N95 or P100 Respiratory: Fume Hood
(Prevent Dust Inhalation) (Prevent Solvent Vapor)

Glove Selection

Standard Solvents \ Halogenated Solvents

Standard Nitrile Specialty Gloves (PVA/Viton)
(Solid or DMSO/EtOH) (If Chloroform/DCM used)

Donning Sequence:
1. Lab Coat
2. Mask/Respirator
3. Goggles
4. Gloves (Over Cuffs)

Click to download full resolution via product page
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Caption: Decision tree for selecting appropriate PPE based on the physical state and solvent
system used.

Diagram 2: Emergency Response Protocol

1. Blot excess (dry)

Skin Contact —»| 2- Wash w/ Soap & Water
3. NO SOLVENTS

1. Flush 15 mins
Exposure Event Eye Contact ——» 2. Lift eyelids
3. Seek medical aid

: 1. Fresh Air
Inhalation f——— 2. Rest upright

3. Monitor breathing

Click to download full resolution via product page

Caption: Immediate steps to take following accidental exposure to Pentadecanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3133246/docs#personal-protective-equipment-ppe-

handling-guide-pentadecanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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